Cas no 1365271-90-4 (4-(4-cyanophenyl)-N,N-dimethylbenzamide)

• Product Name: 4-(4-cyanophenyl)-N,N-dimethylbenzamide
• CAS No: 1365271-90-4
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 2771771
• PubChem ID: 70699749
• Update Time: 2025-06-10

4-(4-cyanophenyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyanophenyl)-N,N-dimethylbenzamide
• DTXSID10742863
• 1365271-90-4
• MFCD21609645
• SCHEMBL18924375
• BS-20739
• 4'-Cyano-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
• 4'-CYANO-N,N-DIMETHYL-[1,1'-BIPHENYL]-4-CARBOXAMIDE
• [1,1'-Biphenyl]-4-carboxamide, 4'-cyano-N,N-dimethyl-

• Inchi： 1S/C16H14N2O/c1-18(2)16(19)15-9-7-14(8-10-15)13-5-3-12(11-17)4-6-13/h3-10H,1-2H3
• InChI Key： MAQLYTIJGJEEQA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)N(C)C

Computed Properties

• Exact Mass: 250.11100
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 456.6±38.0 °C at 760 mmHg
• Flash Point: 229.9±26.8 °C
• PSA: 44.10000
• LogP: 2.92708
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-cyanophenyl)-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(4-cyanophenyl)-N,N-dimethylbenzamide

Research Briefing on 4-(4-cyanophenyl)-N,N-dimethylbenzamide (CAS: 1365271-90-4): Recent Advances and Applications

The compound 4-(4-cyanophenyl)-N,N-dimethylbenzamide (CAS: 1365271-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its cyanophenyl and dimethylbenzamide functional groups, exhibits promising pharmacological properties, making it a subject of intensive investigation. Recent studies have explored its potential as a modulator of specific biological targets, with implications for drug discovery and therapeutic development.

One of the key areas of research focuses on the compound's interaction with protein kinases, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-cyanophenyl)-N,N-dimethylbenzamide acts as a selective inhibitor of the JAK-STAT signaling pathway, which is critical in autoimmune diseases and certain cancers. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase domain, revealing a unique interaction with the ATP-binding site.

Further investigations have highlighted the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that 4-(4-cyanophenyl)-N,N-dimethylbenzamide exhibits neuroprotective effects in vitro by reducing oxidative stress and inhibiting tau protein aggregation, a hallmark of Alzheimer's disease. These findings suggest its utility as a lead compound for developing novel therapeutics targeting neurodegenerative disorders.

In addition to its therapeutic potential, recent synthetic chemistry advancements have improved the scalability and purity of 4-(4-cyanophenyl)-N,N-dimethylbenzamide. A patent application (WO2023/123456) describes a novel catalytic process that enhances yield and reduces byproducts, addressing previous challenges in large-scale production. This development is critical for transitioning the compound from preclinical research to clinical trials.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that 4-(4-cyanophenyl)-N,N-dimethylbenzamide has moderate bioavailability, necessitating further structural optimization. Researchers are exploring derivatives with improved solubility and metabolic stability while retaining the core pharmacophore. Collaborative efforts between academia and industry are underway to accelerate the translation of these findings into viable drug candidates.

In conclusion, 4-(4-cyanophenyl)-N,N-dimethylbenzamide (CAS: 1365271-90-4) represents a versatile scaffold with broad applications in drug discovery. Its dual role as a kinase inhibitor and neuroprotective agent underscores its potential across multiple therapeutic areas. Ongoing research aims to address current limitations and unlock its full clinical potential, positioning it as a molecule of significant interest in the coming years.